Cas no 317319-02-1 (5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-)

5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- structure
317319-02-1 structure
Product name:5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
CAS No:317319-02-1
MF:C13H12F3NOS
MW:287.300692558289
CID:293408
PubChem ID:22647583

5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
    • 2-[4-Methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl]ethanol
    • 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanol
    • 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethanol
    • DTXSID30627305
    • 2-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol
    • A820966
    • 2-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-ol
    • SCHEMBL3374725
    • 317319-02-1
    • Inchi: InChI=1S/C13H12F3NOS/c1-8-11(6-7-18)19-12(17-8)9-2-4-10(5-3-9)13(14,15)16/h2-5,18H,6-7H2,1H3
    • InChI Key: WLTBUGHQTZWMKY-UHFFFAOYSA-N
    • SMILES: CC1=C(CCO)SC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

  • Exact Mass: 287.05926
  • Monoisotopic Mass: 287.05916967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12

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